2-Chloro-6-(methylamino)phenol

• Molecular Formula: C7H8ClNO
• Molecular Weight: 157.60 g/mol
• IUPAC Name: 2-chloro-6-(methylamino)phenol
• InChI: InChI=1S/C7H8ClNO/c1-9-6-4-2-3-5(8)7(6)10/h2-4,9-10H,1H3
• InChI Key: ADUXONPTYQDSOE-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C(=CC=C1)Cl)O

Description

2-Chloro-6-(methylamino)phenol (chemical formula: C₇H₈ClNO) is a substituted phenol derivative featuring a hydroxyl group (-OH) at position 1, a chlorine atom at position 2, and a methylamino group (-NHCH₃) at position 6 on the aromatic ring. This compound’s structure combines electron-withdrawing (chloro) and electron-donating (methylamino) substituents, which may influence its physicochemical properties and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Chloro-6-(methylamino)phenol typically involves the nucleophilic aromatic substitution of 2-chlorophenol with methylamine. The reaction is carried out under basic conditions, often using sodium hydroxide or potassium carbonate as the base. The reaction mixture is heated to facilitate the substitution reaction, resulting in the formation of 2-Chloro-6-(methylamino)phenol.

Industrial Production Methods: In an industrial setting, the production of 2-Chloro-6-(methylamino)phenol may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of catalysts and optimized reaction conditions can enhance the yield and purity of the product. The final product is typically purified through recrystallization or distillation.

Chemical Reactions Analysis

Types of Reactions: 2-Chloro-6-(methylamino)phenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinone derivatives.

Reduction: Reduction reactions can convert the nitro group to an amino group.

Substitution: The chlorine atom can be substituted with other nucleophiles, such as hydroxyl or alkyl groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophiles like sodium hydroxide or alkyl halides are employed under basic conditions.

Major Products:

Oxidation: Quinone derivatives.

Reduction: Amino derivatives.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

2-Chloro-6-(methylamino)phenol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activity and interactions with enzymes.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Chloro-6-(methylamino)phenol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can form hydrogen bonds and other interactions with these targets, leading to changes in their activity or function. The exact pathways involved depend on the specific application and target of the compound.

Comparison with Similar Compounds

2-Amino-6-chlorophenol

• Structure: Positions 2 (Cl) and 6 (NH₂) on the phenol ring.
• Key Differences: Replaces the methylamino group (-NHCH₃) with a primary amine (-NH₂).
• Used as a synthetic intermediate in pharmaceuticals (e.g., 2-(2-amino-6-chlorophenyl)ethanol, a precursor for β-blockers) .
• Biological Activity: No direct anti-microbial data, but amino-substituted phenols are often precursors to bioactive molecules .

2-Chloro-6-methylphenol

• Structure: Positions 2 (Cl) and 6 (CH₃) on the phenol ring.
• Key Differences: Replaces -NHCH₃ with a non-polar methyl group.
• Properties :
  • Reduced hydrogen-bonding capacity, leading to higher hydrophobicity .
  • Widely used as an intermediate in organic synthesis and agrochemical production .
• Biological Activity: Lacks nitrogen-based functional groups, limiting direct antimicrobial action compared to methylamino derivatives.

2-Chloro-6-fluoro-3-methylphenol

• Structure: Positions 2 (Cl), 3 (CH₃), and 6 (F) on the phenol ring.
• Key Differences : Additional fluorine substituent and methyl group at position 3.
• Synergistic effects of multiple halogens may improve pesticidal or antimicrobial efficacy .

2-Chloro-6-methylaniline

• Structure : Aniline derivative with Cl (position 2) and CH₃ (position 6).
• Key Differences: Replaces the phenolic -OH with -NH₂.
• Properties: Lower acidity (pKa ~4.6 for aniline vs. ~9.6 for phenol) impacts solubility and reactivity . Common intermediate in dye and pesticide manufacturing .

Data Table: Structural and Functional Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Applications/Activities	References
2-Chloro-6-(methylamino)phenol	C₇H₈ClNO	173.6	2-Cl, 6-NHCH₃, 1-OH	Hypothesized antimicrobial*	N/A
2-Amino-6-chlorophenol	C₆H₆ClNO	159.57	2-Cl, 6-NH₂, 1-OH	Pharmaceutical precursor
2-Chloro-6-methylphenol	C₇H₇ClO	142.58	2-Cl, 6-CH₃, 1-OH	Organic synthesis intermediate
2-Chloro-6-fluoro-3-methylphenol	C₇H₆ClFO	160.57	2-Cl, 3-CH₃, 6-F, 1-OH	Pesticide/antimicrobial design
2-Chloro-6-methylaniline	C₇H₈ClN	141.60	2-Cl, 6-CH₃, 1-NH₂	Dye and agrochemical synthesis

Inferred from structural analogs like 2-[(Methylamino)methyl]phenol, which exhibits anti-biofilm activity against *S. aureus .

Research Findings and Implications

• Anti-Microbial Potential: The methylamino group in 2-Chloro-6-(methylamino)phenol may mimic 2-[(Methylamino)methyl]phenol, which inhibits S. aureus biofilm formation by targeting SarA-regulated virulence factors .
• Synthetic Utility: Chloro and methylamino groups enhance electrophilic reactivity, making the compound a candidate for coupling reactions in drug synthesis (e.g., purine derivatives in and ) .
• Toxicity Considerations: Methylamino-substituted phenols generally show lower cytotoxicity compared to primary amines, as seen in 2-Amino-6-chlorophenol derivatives .